2-[(3-methoxyphenoxy)methyl]-N-(3-pyridinylmethyl)-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-[(3-methoxyphenoxy)methyl]-N-(pyridin-3-ylmethyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C18H17N3O4/c1-23-14-5-2-6-15(8-14)24-12-17-21-16(11-25-17)18(22)20-10-13-4-3-7-19-9-13/h2-9,11H,10,12H2,1H3,(H,20,22)
• InChI Key: MAXCVGUGDZPFMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC2=NC(=CO2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

2-[(3-methoxyphenoxy)methyl]-N-(3-pyridinylmethyl)-1,3-oxazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(3-methoxyphenoxy)methyl]-N-(3-pyridinylmethyl)-1,3-oxazole-4-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it may work by reducing the production of inflammatory cytokines that are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-methoxyphenoxy)methyl]-N-(3-pyridinylmethyl)-1,3-oxazole-4-carboxamide has a variety of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells in vitro, as well as reduce inflammation in animal models. Additionally, it has been found to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-methoxyphenoxy)methyl]-N-(3-pyridinylmethyl)-1,3-oxazole-4-carboxamide in lab experiments is that it has shown promising results in inhibiting the growth of cancer cells in vitro. Additionally, it has been found to reduce inflammation in animal models, which may make it a useful tool for studying the inflammatory response. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions that could be explored with regard to 2-[(3-methoxyphenoxy)methyl]-N-(3-pyridinylmethyl)-1,3-oxazole-4-carboxamide. One direction is to further investigate its potential use as an anticancer agent, both in vitro and in animal models. Another direction is to explore its potential use as an anti-inflammatory agent, particularly in the context of chronic inflammatory diseases such as rheumatoid arthritis. Additionally, further research could be done to elucidate the compound's mechanism of action, which could help to inform future studies and potential clinical applications.

Scientific Research Applications

The chemical compound 2-[(3-methoxyphenoxy)methyl]-N-(3-pyridinylmethyl)-1,3-oxazole-4-carboxamide has shown potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.